Cas no 14488-04-1 (1H-Benzimidazole,2-(1H-imidazol-2-yl)-)

1H-Benzimidazole,2-(1H-imidazol-2-yl)- structure
14488-04-1 structure
Product Name:1H-Benzimidazole,2-(1H-imidazol-2-yl)-
CAS No:14488-04-1
MF:C10H8N4
MW:184.19732093811
CID:120450
PubChem ID:135740100
Update Time:2025-04-18

1H-Benzimidazole,2-(1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(1H-imidazol-2-yl)-
    • 1H-Benzimidazole,2-(1H-imidazol-2-yl)-(9CI)
    • SCHEMBL3073258
    • 2-(1H-imidazol-2-yl)-1H-Benzimidazole
    • imidazolyl benzimidazole
    • 2-(1H-imidazol-2-yl)-1H-benzo[d]imidazole
    • 2-imidazol-2-ylidene-1,3-dihydrobenzimidazole
    • 14488-04-1
    • Inchi: 1S/C10H8N4/c1-2-4-8-7(3-1)13-10(14-8)9-11-5-6-12-9/h1-6H,(H,11,12)(H,13,14)
    • InChI Key: FYEWLNDAMUOKTG-UHFFFAOYSA-N
    • SMILES: N1C(C2=NC=CN2)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 184.07504
  • Monoisotopic Mass: 184.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.8A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 57.36
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